Cas no 21265-88-3 (7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-, 2-(8-hydroxy-2-quinolinyl)hydrazone)

• Product Name: 7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-, 2-(8-hydroxy-2-quinolinyl)hydrazone
• CAS No: 21265-88-3
• MF: C₂₀H₁₆N₄O₂
• MW: 344.36664390564
• CID: 290902
• PubChem ID: 135509583
• Update Time: 2025-04-19

7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-, 2-(8-hydroxy-2-quinolinyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-, 2-(8-hydroxy-2-quinolinyl)hydrazone
• (7Z)-7-[[2-(8-hydroxyquinolin-2-yl)hydrazinyl]methylidene]-5-methylquinolin-8-one
• AC1NTGMH
• N-(8-Hydroxy-5-methyl-chinolyl-(7)-methylen)-N'-(8-hydroxy-chinolyl-(2))-hydrazin
• N-< 8-Hydroxy-5-methyl-chinolyl-(7)-methylen> -N'-< 8-hydroxy-chinolyl-(2)> -hydrazin
• NSC104544
• DTXSID20418941
• 21265-88-3
• NSC-104544

• Inchi： 1S/C20H16N4O2/c1-12-10-14(20(26)19-15(12)5-3-9-21-19)11-22-24-17-8-7-13-4-2-6-16(25)18(13)23-17/h2-11,25-26H,1H3,(H,23,24)/b22-11+
• InChI Key： RRJUAMXGTZCWIC-SSDVNMTOSA-N
• SMILES： OC1=C(/C=N/NC2=CC=C3C=CC=C(C3=N2)O)C=C(C)C2=CC=CN=C21

Computed Properties

• Exact Mass: 344.12748
• Monoisotopic Mass: 344.127326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• XLogP3: 4.1

Experimental Properties

• Density: 1.456
• Boiling Point: 544.7°Cat760mmHg
• Flash Point: 283.3°C
• Refractive Index: 1.814
• PSA: 87.14